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Compound Name:
Monoammonium L-glutamate

monohydrate

Cat. No.: B238523 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation of aqueous stock solutions of

Monoammonium L-glutamate monohydrate (C₅H₁₄N₂O₅). It includes the physicochemical

properties of the compound, step-by-step instructions for preparing a high-concentration stock

solution and subsequent working solutions, and recommendations for storage and handling to

ensure solution stability and integrity. These protocols are essential for applications in cell

culture, drug formulation, and biochemical assays where precise concentrations of L-glutamate

are required.

Physicochemical Properties
Monoammonium L-glutamate monohydrate is a white crystalline powder that is freely

soluble in water.[1][2][3] Its key properties are summarized below to aid in the accurate

preparation of solutions.
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Property Value

Molecular Formula C₅H₁₂N₂O₄ · H₂O[2]

Molecular Weight 182.18 g/mol [1][2]

Appearance
White, practically odorless crystals or crystalline

powder[1][2][3]

Solubility
Freely soluble in water; practically insoluble in

ethanol or ether[1][3]

pH of 5% (w/v) Solution 6.0 - 7.0[1][3]

CAS Number 139883-82-2[1]

Experimental Protocols
Materials and Equipment

Monoammonium L-glutamate monohydrate (reagent grade)

High-purity, sterile water (e.g., deionized, distilled, or Milli-Q)

Analytical balance

Spatula and weighing paper/boat

Glass beakers

Volumetric flasks (Class A)

Magnetic stirrer and stir bar

Sterile serological pipettes and pipette controller

Sterile syringe filters (0.22 µm pore size) for biological applications

Sterile conical tubes or vials for storage

Personal Protective Equipment (PPE): safety glasses, lab coat, gloves
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Workflow for Stock Solution Preparationdot

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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